Cas no 1416438-70-4 (methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate)
Methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate is a fluorinated indole derivative with significant utility in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable for drug discovery applications. The methyl ester moiety provides a versatile handle for further functionalization, enabling the synthesis of amides, acids, or other derivatives. This compound is particularly useful as a building block in medicinal chemistry, where its indole core serves as a privileged scaffold for bioactive molecules. Its structural features contribute to improved binding affinity and selectivity in target interactions, supporting the development of novel therapeutic agents. High purity and well-defined synthetic routes ensure reproducibility in research applications.
1416438-70-4 structure
Product Name:methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate
CAS No:1416438-70-4
MF:C11H8F3NO2
MW:243.181933403015
MDL:MFCD22690546
CID:1016012
PubChem ID:71742962
Update Time:2025-06-13
methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate
- AMY26577
- methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate, 97%
- 1H-Indole-4-carboxylic acid, 7-(trifluoromethyl)-, methyl ester
- DB-230798
- AKOS025146665
- CS-0328763
- 1416438-70-4
- methyl7-(trifluoromethyl)-1H-indole-4-carboxylate
- A885603
- AS-41317
- MFCD22690546
-
- MDL： MFCD22690546
- Inchi： 1S/C11H8F3NO2/c1-17-10(16)7-2-3-8(11(12,13)14)9-6(7)4-5-15-9/h2-5,15H,1H3
- InChI Key： SBPMXPHJBULNNS-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C(C(=O)OC)C2C=CNC=21)(F)F
Computed Properties
- Exact Mass: 243.05071298g/mol
- Monoisotopic Mass: 243.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 42.1Ų
methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147493-1g |
Methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate |
1416438-70-4 | 95%+ | 1g |
$739 | 2021-08-05 | |
| Alichem | A199009953-1g |
Methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate |
1416438-70-4 | 97% | 1g |
$774.20 | 2022-04-02 | |
| Chemenu | CM147493-250mg |
Methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate |
1416438-70-4 | 95%+ | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM147493-1g |
Methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate |
1416438-70-4 | 95%+ | 1g |
$*** | 2023-03-31 | |
| abcr | AB447944-250 mg |
Methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate; . |
1416438-70-4 | 250mg |
€554.60 | 2023-04-22 | ||
| eNovation Chemicals LLC | D256833-1g |
methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate |
1416438-70-4 | 97% | 1g |
$845 | 2024-05-24 | |
| eNovation Chemicals LLC | D256833-5g |
methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate |
1416438-70-4 | 97% | 5g |
$2535 | 2024-05-24 | |
| abcr | AB447944-100 mg |
Methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate; . |
1416438-70-4 | 100mg |
€305.20 | 2023-04-22 | ||
| abcr | AB447944-1 g |
Methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate; . |
1416438-70-4 | 1g |
€1,303.70 | 2023-04-22 | ||
| eNovation Chemicals LLC | Y1224158-1g |
Methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate |
1416438-70-4 | 95% | 1g |
$1000 | 2024-06-03 |
methyl 7-(trifluoromethyl)-1H-indole-4-carboxylate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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